Cas no 2098119-71-0 (4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid)

• Product Name: 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid
• CAS No: 2098119-71-0
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 5728975
• PubChem ID: 91812330
• Update Time: 2025-05-19

4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((1-(methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid
• 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid

• Inchi： 1S/C12H15NO5S/c1-19(16,17)13-6-11(7-13)18-8-9-2-4-10(5-3-9)12(14)15/h2-5,11H,6-8H2,1H3,(H,14,15)
• InChI Key： QRCRSTXRVRWMDK-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(C1)OCC1C=CC(C(=O)O)=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid

Introduction to 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid (CAS No. 2098119-71-0)

4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid (CAS No. 2098119-71-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, combines a benzoic acid moiety with a functionalized azetidinyl group, making it a promising candidate for further exploration in medicinal chemistry. The presence of a methylsulfonyl substituent and an oxy-methyl bridge introduces unique reactivity and potential biological activity, which has been the focus of recent research efforts.

The chemical structure of 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid can be broken down into several key functional groups. The benzoic acid component is well-known for its role in various pharmacological applications, including anti-inflammatory and analgesic properties. The azetidinyl ring, a five-membered heterocycle, introduces additional complexity and may contribute to the compound's binding affinity to biological targets. Furthermore, the methylsulfonyl group (–SO₂CH₃) is often associated with enhanced metabolic stability and bioavailability, while the oxy-methyl linkage provides a flexible tether that can influence the compound's conformational dynamics.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery, particularly those that incorporate privileged structures known to exhibit favorable pharmacokinetic and pharmacodynamic properties. The combination of a benzoic acid backbone with an azetidinyl moiety has been explored in various contexts, yielding compounds with potential applications in treating inflammatory diseases, cancer, and infectious disorders. The specific arrangement of atoms in 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid suggests that it may interact with biological targets in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. Researchers have been leveraging computational methods and high-throughput screening to identify analogs of 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid that may enhance its biological activity or improve its pharmacological profile. For instance, modifications to the methylsulfonyl group or the azetidinyl ring could alter binding interactions with enzymes or receptors, leading to more potent or selective therapeutic agents.

The synthesis of 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid presents both challenges and opportunities for synthetic chemists. The construction of the azetidinyl ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the methylsulfonyl group necessitates orthogonal synthetic strategies to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to access complex molecules like this one, paving the way for their exploration in drug development.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid to predict their biological activity accurately. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the conformational preferences of this compound and its potential binding modes with biological targets. These structural insights have guided medicinal chemists in designing more effective derivatives with improved pharmacological properties.

The potential applications of 4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid extend beyond traditional therapeutic areas. For example, its structural features make it a suitable candidate for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Additionally, the compound's ability to modulate protein-protein interactions could open new avenues for treating neurological disorders or autoimmune conditions. As research continues to uncover new biological pathways and targets, compounds like this one are likely to play an increasingly important role in therapeutic development.

In conclusion,4-(((1-(Methylsulfonyl)azetidin-3-yl)oxy)methyl)benzoic acid (CAS No. 2098119-71-0) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups and promising biological activity make it an attractive candidate for further investigation. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant potential as a lead molecule for future drug development efforts.